N1-(2-hydroxy-2-methyl-4-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide
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Description
N1-(2-hydroxy-2-methyl-4-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C18H22N2O3S and its molecular weight is 346.45. The purity is usually 95%.
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Scientific Research Applications
Catalytic Applications
N1-(2-hydroxy-2-methyl-4-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide and related compounds have been explored for their catalytic properties, particularly in copper-catalyzed coupling reactions. The use of Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide as an effective catalyst system for Goldberg amidation with inferior reactive (hetero)aryl chlorides showcases the compound's utility in enhancing reaction yields and broadening the scope of reactants (De, Yin, & Ma, 2017). Furthermore, the identification of N,N’‐bis(thiophene‐2‐ylmethyl)oxalamide as a generally effective ligand for copper-catalyzed C−O cross-couplings, discovered through high throughput screening of a pharmaceutical compound library, illustrates the potential of such compounds in facilitating mild conditions for the synthesis of biarylethers and phenols (Chan et al., 2019).
Pharmacological Applications
Compounds structurally related to this compound have been investigated for their pharmacological activities. Studies on N-(phenylalkyl)cinnamides, for instance, have revealed selective antagonism at NR1A/2B receptors of the NMDA receptor subtypes, presenting a framework for designing new NR2B-selective NMDA antagonists as potential CNS therapeutics (Tamiz et al., 1999). Additionally, the exploration of selective androgen receptor modulators (SARMs), including compounds with similar structural motifs, has highlighted their therapeutic promise for conditions like benign hyperplasia, demonstrating the compounds' pharmacokinetic characteristics and metabolic profiles in preclinical studies (Wu et al., 2006).
Materials Science and Analytical Chemistry Applications
Research has also extended into materials science and analytical chemistry, where the properties of this compound derivatives have been utilized. For example, the development of enzyme-linked immunosorbent assays (ELISAs) for the detection of specific fungicides showcases the application of such compounds in creating sensitive and specific assays for environmental and food safety monitoring (Giraudi et al., 1999).
Properties
IUPAC Name |
N'-(2-hydroxy-2-methyl-4-phenylbutyl)-N-(thiophen-2-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S/c1-18(23,10-9-14-6-3-2-4-7-14)13-20-17(22)16(21)19-12-15-8-5-11-24-15/h2-8,11,23H,9-10,12-13H2,1H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQYDYWFFKUMMGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=CC=C1)(CNC(=O)C(=O)NCC2=CC=CS2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.